Cas no 2168651-10-1 (3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid)

• Product Name: 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid
• CAS No: 2168651-10-1
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 6264170
• PubChem ID: 165505332
• Update Time: 2025-05-23

3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid
• EN300-1457361
• 2168651-10-1

• Inchi： 1S/C11H14O2S/c12-11(13)6-5-8-7-14-10-4-2-1-3-9(8)10/h7H,1-6H2,(H,12,13)
• InChI Key： AZMDYLLWUKIGFE-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(=O)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid

3-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2168651-10-1, known as 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzothiophene, a heterocyclic aromatic compound with a sulfur atom in the ring structure. The tetrahydro prefix indicates that four of the six-membered ring's double bonds have been hydrogenated, resulting in a partially saturated structure. This modification imparts unique chemical and physical properties to the compound, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid in drug discovery. Researchers have explored its ability to modulate cellular pathways associated with inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. This finding underscores its potential as a lead compound for developing novel therapeutic agents targeting inflammatory diseases.

The synthesis of 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in its preparation is the hydrogenation of the benzothiophene ring to achieve the tetrahydro form. This process is typically carried out using palladium catalysts under controlled hydrogenation conditions to ensure selective saturation of the desired double bonds. The subsequent functionalization step introduces the propanoic acid group, which enhances the compound's solubility and bioavailability.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the molecular structure of CAS No. 2168651-10-1. These studies have provided insights into the spatial arrangement of atoms within the molecule and have confirmed its stability under various experimental conditions.

One of the most promising applications of 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid lies in its potential as a scaffold for drug design. Its unique combination of aromaticity and hydrogenated rings allows for extensive chemical modification while maintaining structural integrity. For example, researchers have explored substituent effects on its pharmacokinetic properties by introducing electron-donating or electron-withdrawing groups at specific positions on the benzothiophene ring.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that CAS No. 2168651-10-1 exhibits favorable electronic characteristics for interactions with biological targets such as enzymes and receptors. These findings have guided experimental studies aimed at optimizing its bioactivity.

In conclusion, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid represents a versatile platform for exploring new chemical entities with therapeutic potential. Its unique structure and promising biological activity make it an exciting subject for further research across multiple disciplines.